Cas no 87240-25-3 (Benzenamine, N-(triphenylphosphoranylidene)-, hydrobromide)

Benzenamine, N-(triphenylphosphoranylidene)-, hydrobromide structure
87240-25-3 structure
Product Name:Benzenamine, N-(triphenylphosphoranylidene)-, hydrobromide
CAS No:87240-25-3
MF:C24H21BrNP
MW:434.308006048203
CID:1880845
PubChem ID:71413362
Update Time:2025-04-21

Benzenamine, N-(triphenylphosphoranylidene)-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(triphenylphosphoranylidene)-, hydrobromide
    • triphenyl(phenylimino)-λ<sup>5</sup>-phosphane,hydrobromide
    • DTXSID40832887
    • Triphenyl(phenylimino)-lambda~5~-phosphane--hydrogen bromide (1/1)
    • 87240-25-3
    • Inchi: 1S/C24H20NP.BrH/c1-5-13-21(14-6-1)25-26(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;/h1-20H;1H
    • InChI Key: OPWYKGNUJIWFJO-UHFFFAOYSA-N
    • SMILES: Br.P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 433.05950Da
  • Monoisotopic Mass: 433.05950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 408
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4Ų
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